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Compound of Interest

Compound Name: A-420983

Cat. No.: B15579343

Disclaimer: A specific Safety Data Sheet (SDS) for A-420983 is not publicly available. The
following guidance is based on established best practices for handling potent pharmaceutical
compounds and should be supplemented by a thorough risk assessment and consultation with
your institution's Environmental Health and Safety (EHS) department before any handling.

A-420983 is identified as a potent inhibitor of Lck (Lymphocyte-specific protein tyrosine kinase),
indicating its potential for significant biological activity at low concentrations.[1][2] Therefore,
stringent safety protocols are mandatory to minimize exposure and ensure the safety of
laboratory personnel.

Quantitative Data

The absence of a publicly available SDS for A-420983 limits the availability of comprehensive
guantitative physical and chemical data. The table below summarizes the known information.
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Property

Value

Chemical Identity

A-420983

Biological Target

Lck Kinase[1][2]

Reported ICso

0.04 uM for Lck kinase[3]

Physical State

Assumed to be a solid

Molecular Formula

Not publicly available

Molecular Weight Not publicly available
Melting Point Not publicly available
Boiling Point Not publicly available
Solubility Not publicly available

Personal Protective Equipment (PPE)

Given the high potency of A-420983, a comprehensive PPE strategy is essential to create a

barrier between the researcher and the compound.
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PPE Category Recommended Equipment  Specification Examples

) Safety goggles or a face shield )
Eye Protection ) N ANSI Z87.1 compliant
in addition to safety glasses.

Nitrile or neoprene gloves;
) Double-gloving with chemical- outer glove should be changed
Hand Protection ) ) ]
resistant gloves. immediately upon

contamination.

A disposable, solid-front ]
] o Gown should be discarded as
Body Protection laboratory gown with tight-
o hazardous waste after use.
fitting cuffs.

A NIOSH-approved respirator
with a particulate filter is
) ) recommended, especially ] ]
Respiratory Protection ] N95 or higher-rated respirator.
when handling the powder
outside of a primary

containment device.

Operational Plan: Safe Handling Procedures

A step-by-step approach to handling A-420983 is critical to prevent accidental exposure.

1. Preparation:

» Designated Area: All handling of A-420983 should occur in a designated and clearly marked
area, such as a chemical fume hood, biological safety cabinet, or glove box, to ensure
primary containment.

» Emergency Equipment: Ensure that a calibrated emergency eyewash station and safety
shower are readily accessible and unobstructed.

e Pre-Assembled Kit: Before starting any work, assemble all necessary equipment, including
vials, solvents, pipettes, and waste containers, to minimize movement in and out of the
containment area.

2. Handling and Use:
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» Weighing: Weighing of the solid compound should be performed within a containment device
to prevent the generation of airborne dust.

e Solution Preparation: When preparing solutions, add the solvent to the solid material slowly
and carefully to avoid splashing.

o Experimental Procedures: All experimental manipulations involving A-420983 should be
conducted within the primary containment unit.

Disposal Plan

The disposal of A-420983 and all contaminated materials must be managed as hazardous
waste to prevent environmental contamination and ensure regulatory compliance.

. Waste Segregation:

Unused Compound: Any unused or expired A-420983 must be disposed of as hazardous
chemical waste.

Contaminated Materials: All disposable items that have come into contact with A-420983,
including gloves, gowns, pipette tips, and weighing papers, must be collected in a
designated hazardous waste container.

Ligquid Waste: All solutions containing A-420983 must be collected in a sealed and clearly
labeled hazardous liquid waste container. Do not dispose of this waste down the drain.

. Container Management:

All waste containers must be made of a material compatible with the waste, be securely
sealed, and be clearly labeled with "Hazardous Waste" and the chemical name "A-420983."
Store waste containers in a designated satellite accumulation area until they are collected for
disposal by the institution's EHS department.

Experimental Protocols

While specific experimental protocols for A-420983 are not available, the following general
procedures should be adopted for any work with this compound.

Standard Operating Procedure (SOP) Development:

o A detailed, lab-specific SOP for the handling of A-420983 must be written and approved
before any work begins. This SOP should include:
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[e]

A description of the hazards of A-420983.

o

Step-by-step instructions for all procedures involving the compound.

[¢]

Emergency procedures for spills and personnel exposure.

[¢]

Decontamination and disposal procedures.

 All personnel must be trained on this SOP before they are permitted to handle the
compound.

Visual Workflow for Handling A-420983
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Caption: A logical workflow for the safe handling of the potent compound A-420983.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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